3H-Indole, 3-azido-3-methyl-2-phenyl-

• CAS No.: 61186-42-3
• Molecular Formula: C15H12N4
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 3-azido-3-methyl-2-phenylindole
• InChI: InChI=1S/C15H12N4/c1-15(18-19-16)12-9-5-6-10-13(12)17-14(15)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key: BURUPAQVNRRQOY-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2N=C1C3=CC=CC=C3)N=[N+]=[N-]

Description

3H-Indole, 3-azido-3-methyl-2-phenyl- (CAS 61186-42-3) is a substituted indole derivative characterized by a 3H-indole core with an azido (-N₃), methyl (-CH₃), and phenyl (-C₆H₅) group at the 3-, 3-, and 2-positions, respectively . The azido group confers unique reactivity, making it a candidate for applications in click chemistry, photochemistry, or as a synthetic intermediate.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structural Analogues

a. 3-Chloro-3H-indole

• Structure : 3H-indole core with a chloro (-Cl) substituent at the 3-position.
• Chloro derivatives are intermediates in electrophilic substitution reactions, as seen in chlorination studies .
• Applications : Chloroindoles are intermediates in halogenation pathways, whereas azido derivatives are leveraged in bioorthogonal chemistry .

b. BNPS-Skatole (3-Bromo-3-methyl-2-(2-nitrophenylthio)-3H-indole)

• Structure : 3H-indole with bromo (-Br), methyl, and 2-nitrophenylthio groups.
• Key Differences : The bromo and thioether groups in BNPS-Skatole enhance its role as a protein cleavage reagent, while the azido group in the target compound may prioritize photostability or click reactivity .
• Applications : BNPS-Skatole is used in biochemical cleavage; azido derivatives may find use in probe synthesis .

Functional Group Variations

a. HDMI Fluorophores (2-(2'-Hydroxyphenyl)-3,3'-dimethylindole)

• Structure: 3H-indole with phenol and methyl groups.
• Key Differences: The phenol group in HDMI enables excited-state intramolecular proton transfer (ESIPT), leading to stimuli-responsive fluorescence. The azido group lacks proton-donor capacity but may enable conjugation .
• Photophysical Properties : HDMI exhibits redshifted emission (450–600 nm) and acid/base sensitivity, whereas azido derivatives may require UV activation for reactivity .

b. Spiro[3H-indole] Derivatives

• Structure : Spiro-fused 3H-indole with thiazolo-isoxazole rings.
• Key Differences : The spiro architecture enhances steric effects and bioactivity (e.g., analgesic properties). The azido group’s linear geometry may reduce steric hindrance but increase explosive risk .
• Bioactivity : Spiro compounds show anti-inflammatory activity; azido derivatives’ bioactivity remains underexplored but could leverage N₃’s metabolic stability .

b. Pharmacokinetics of Azido-Containing Compounds

• AZT (Azidothymidine) : A nucleoside analog with an azido group critical for antiviral activity. Comparatively, 3-azido-3-methyl-2-phenyl-3H-indole lacks a sugar-phosphate backbone, limiting membrane permeability but enhancing small-molecule versatility .
• Brain Penetration : AZT’s brain/serum ratio (0.064) is lower than AZddU (0.234), suggesting azido positioning impacts biodistribution—a consideration for 3H-indole derivatives .

Data Table: Comparative Analysis of 3H-Indole Derivatives

Compound Name	Core Structure	Substituents	Key Properties	Applications	References
3H-Indole, 3-azido-3-methyl-2-phenyl-	3H-Indole	3-N₃, 3-CH₃, 2-Ph	Click reactivity, photostability	Probes, synthetic intermediates
3-Chloro-3H-indole	3H-Indole	3-Cl	Electrophilic intermediate	Halogenation pathways
BNPS-Skatole	3H-Indole	3-Br, 3-CH₃, 2-SC₆H₃(NO₂)	Protein cleavage	Biochemical research
HDMI Fluorophores	3H-Indole	2-OH-Ph, 3,3'-CH₃	ESIPT, acid/base-sensitive emission	Optical sensors, stimuli-responsive materials
Spiro[3H-indole] Derivatives	3H-Indole	Spiro-thiazolo-isoxazole	Analgesic, anti-inflammatory	Therapeutic agents
AZT (Azidothymidine)	Thymidine	3'-N₃	Antiretroviral activity	HIV treatment

Q & A

Basic Research Questions

Q. What synthetic methodologies are effective for preparing 3-azido-substituted indole derivatives like 3H-Indole, 3-azido-3-methyl-2-phenyl-?

• Methodological Answer : A general approach involves condensation reactions under acidic reflux conditions. For example, indole derivatives can be synthesized by refluxing 3-formyl-indole precursors with azide-containing reagents in acetic acid with sodium acetate as a base. The reaction typically forms crystalline precipitates, which are purified via recrystallization from DMF/acetic acid mixtures . For structurally similar indole carboxylates, sodium acetate-mediated condensation in acetic acid is a validated starting point, though azide introduction may require additional steps (e.g., diazo transfer or substitution) .

Q. What characterization techniques are critical for confirming the structure of 3-azido-indole compounds?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Analyze $^1H$- and $^{13}C$-NMR spectra to confirm substituent positions and coupling patterns. For example, indole ring protons typically appear between δ 6.5–8.5 ppm, while azido groups may influence nearby chemical shifts .
• High-Resolution Mass Spectrometry (HRMS) : Use HRMS-TOF to verify molecular ion peaks and isotopic patterns. This is essential for confirming azide incorporation (e.g., a mass increase of 42 g/mol for -N$_3$) .

Q. How can researchers optimize purification of 3-azido-indole derivatives?

• Methodological Answer : Recrystallization is a standard method. For indole derivatives, a DMF/acetic acid solvent system (e.g., 1:1 v/v) effectively removes unreacted precursors and byproducts. Post-crystallization washing with ethanol and diethyl ether enhances purity .

Advanced Research Questions

Q. How should researchers resolve contradictions between spectroscopic data (e.g., NMR) and crystallographic structural models?

• Methodological Answer : Discrepancies may arise from dynamic effects (e.g., ring puckering) or crystal packing forces.

• Comparative Analysis : Compare experimental NMR shifts with computational predictions (DFT or molecular dynamics). For crystallographic data, apply Cremer-Pople puckering coordinates to quantify nonplanar distortions in the indole ring .
• Multi-Technique Validation : Cross-validate using $^1H$-$^1H$-NOESY (to probe spatial proximity) and variable-temperature NMR (to detect conformational flexibility) .

Q. What strategies are recommended for optimizing reaction yields in azide-functionalized indole synthesis?

• Methodological Answer :

• Design of Experiments (DOE) : Systematically vary parameters like temperature (70–110°C), reaction time (3–24 h), and azide source stoichiometry (1.0–1.5 equivalents). Use response surface methodology to identify optimal conditions .
• Catalyst Screening : Test Lewis acids (e.g., ZnCl$_2$) or phase-transfer catalysts to enhance azide incorporation efficiency .

Q. How can ring puckering in 3H-indole derivatives impact their reactivity or biological activity?

• Methodological Answer : Nonplanar ring conformations alter electronic properties and steric accessibility.

• Crystallographic Analysis : Use X-ray diffraction to calculate puckering amplitudes (e.g., Cremer-Pople parameters). For 3H-indoles, a puckered ring may reduce aromaticity, increasing susceptibility to electrophilic attacks .
• Computational Modeling : Compare energy-minimized planar vs. puckered conformations (using Gaussian or ORCA) to predict reactivity trends .

Q. How to address discrepancies between computational predictions and experimental data for azide stability?

• Methodological Answer :

• Thermal Analysis : Perform thermogravimetric analysis (TGA) to assess decomposition thresholds. Azides often degrade sharply above 150°C, requiring low-temperature handling.
• Kinetic Studies : Monitor azide decomposition under synthetic conditions (e.g., via in situ IR spectroscopy for N$_3$ stretching bands at ~2100 cm$^{-1}$) .